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Compound of Interest

Compound Name: Ethyl 2-amino-2-ethylhexanoate

Cat. No.: B584668 Get Quote

Ethyl 2-amino-2-ethylhexanoate: A
Physicochemical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical properties of Ethyl
2-amino-2-ethylhexanoate. The information presented is based on currently accessible data.

It is important to note that experimental data for several key properties, as well as detailed

experimental protocols and specific biological pathway information, are not readily available in

the public domain.

Core Physicochemical Properties
Ethyl 2-amino-2-ethylhexanoate is a derivative of the amino acid 2-amino-2-ethylhexanoic

acid. Its core physicochemical properties are summarized in the table below. This information is

crucial for researchers involved in areas such as chemical synthesis, formulation development,

and analytical method development.
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Property Value Source

Molecular Formula C₁₀H₂₁NO₂ ECHEMI[1]

Molecular Weight 187.28 g/mol ECHEMI[1]

Boiling Point 232.8 °C at 760 mmHg ECHEMI[1]

Density 0.932 g/cm³ ECHEMI[1]

Flash Point 99.4 °C ECHEMI[1]

Refractive Index 1.446 ECHEMI[1]

Vapor Pressure 0.058 mmHg at 25 °C ECHEMI[1]

Computed XLogP3 2.1 ECHEMI

Hydrogen Bond Donor Count 1 ECHEMI

Hydrogen Bond Acceptor

Count
3 ECHEMI

Melting Point Data not available

Solubility Data not available

pKa Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Ethyl 2-amino-
2-ethylhexanoate are not readily available in the reviewed literature. General methods for the

esterification of amino acids and standard analytical techniques such as gas chromatography

(GC) and high-performance liquid chromatography (HPLC) would likely be applicable.

However, without specific studies on this compound, optimized protocols cannot be provided.

Biological Activity and Signaling Pathways
There is currently a lack of specific information in the public domain regarding the biological

activity and any associated signaling pathways of Ethyl 2-amino-2-ethylhexanoate. While the

parent compound, 2-ethylhexanoic acid, has been studied for its effects, these cannot be
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directly extrapolated to the ethyl ester derivative. Further research is required to elucidate the

biological role, if any, of this compound.

Due to the absence of defined experimental workflows or known signaling pathways for Ethyl
2-amino-2-ethylhexanoate, the mandatory visualization requirement using Graphviz cannot

be fulfilled at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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